Cas no 1153902-71-6 (2,4-dichloro-6-{(1-hydroxypropan-2-yl)aminomethyl}phenol)

• Product Name: 2,4-dichloro-6-{(1-hydroxypropan-2-yl)aminomethyl}phenol
• CAS No: 1153902-71-6
• MF: C₁₀H₁₃Cl₂NO₂
• MW: 250.121721029282
• CID: 5166778
• PubChem ID: 43499607
• Update Time: 2026-03-04

2,4-dichloro-6-{(1-hydroxypropan-2-yl)aminomethyl}phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,4-dichloro-6-[[(2-hydroxy-1-methylethyl)amino]methyl]-
• 2,4-Dichloro-6-(((1-hydroxypropan-2-yl)amino)methyl)phenol
• 2,4-dichloro-6-{(1-hydroxypropan-2-yl)aminomethyl}phenol

• Inchi： 1S/C10H13Cl2NO2/c1-6(5-14)13-4-7-2-8(11)3-9(12)10(7)15/h2-3,6,13-15H,4-5H2,1H3
• InChI Key： STWLNEXZOQTOQB-UHFFFAOYSA-N
• SMILES： C1(O)=C(CNC(C)CO)C=C(Cl)C=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2,4-dichloro-6-{(1-hydroxypropan-2-yl)aminomethyl}phenol

Comprehensive Overview of 2,4-Dichloro-6-{(1-Hydroxypropan-2-yl)Aminomethyl}Phenol (CAS No. 1153902-71-6)

2,4-Dichloro-6-{(1-hydroxypropan-2-yl)aminomethyl}phenol (CAS No. 1153902-71-6) is a specialized phenolic compound with a unique molecular structure that combines chloro-substituted phenol with an aminomethyl-hydroxypropyl side chain. This structural configuration endows the compound with distinct physicochemical properties, making it a subject of interest in various industrial and research applications. The compound's systematic name reflects its precise chemical architecture, which includes two chlorine atoms at the 2- and 4-positions of the phenol ring and a functionalized side chain at the 6-position.

In recent years, the demand for phenolic derivatives like 2,4-dichloro-6-{(1-hydroxypropan-2-yl)aminomethyl}phenol has surged due to their versatility in organic synthesis, material science, and pharmaceutical intermediates. Researchers and manufacturers are increasingly exploring its potential as a building block for high-performance polymers, antioxidants, and specialty coatings. The compound's ability to act as a chelating agent or cross-linking modifier has also garnered attention in the development of advanced materials.

One of the most frequently searched questions related to this compound is: "What are the applications of 2,4-dichloro-6-{(1-hydroxypropan-2-yl)aminomethyl}phenol in green chemistry?" This reflects the growing emphasis on sustainable chemical processes. The hydroxyl and aminomethyl groups in its structure enable it to participate in eco-friendly catalytic reactions, reducing the need for hazardous reagents. Additionally, its potential as a biodegradable intermediate aligns with the global push toward circular economy principles.

From a synthetic chemistry perspective, CAS No. 1153902-71-6 is often utilized as a precursor for heterocyclic compounds, particularly in the construction of benzoxazine and quinazoline scaffolds. These frameworks are critical in designing bioactive molecules with applications in drug discovery and agrochemicals. Its chloro-substituted phenol core also makes it a candidate for electrophilic aromatic substitution reactions, a topic widely discussed in organic chemistry forums.

The compound's spectroscopic characterization (e.g., NMR, IR, and mass spectrometry data) is another area of frequent inquiry. Analytical chemists emphasize its distinct proton resonance peaks and fragmentation patterns, which aid in quality control during industrial production. Furthermore, its solubility profile in polar and non-polar solvents is often studied to optimize reaction conditions for scalable synthesis.

In the context of material innovation, 2,4-dichloro-6-{(1-hydroxypropan-2-yl)aminomethyl}phenol has been investigated for its role in modifying epoxy resins and polyurethane systems. Its dual functionality (hydroxyl and amine groups) allows for covalent bonding with polymer matrices, enhancing thermal stability and mechanical properties. This aligns with the rising trend of smart materials in automotive and aerospace industries.

Another trending topic is the compound's potential in antimicrobial formulations. While not a direct application, its structural analogs have demonstrated bacteriostatic activity, sparking interest in its derivatization for hygienic coatings or preservative systems. However, rigorous toxicological studies and regulatory approvals are essential before commercial use in such areas.

From a supply chain standpoint, CAS No. 1153902-71-6 is classified as a low-volume specialty chemical, with procurement often requiring custom synthesis services. This niche status underscores the importance of reliable sourcing and technical collaboration between suppliers and end-users. Discussions on platforms like LinkedIn often highlight the need for GMP-compliant production to meet pharmaceutical-grade standards.

In summary, 2,4-dichloro-6-{(1-hydroxypropan-2-yl)aminomethyl}phenol represents a multifaceted compound bridging academic research and industrial innovation. Its relevance to green chemistry, advanced materials, and life sciences ensures continued exploration, driven by both scientific curiosity and market demands. Future studies may focus on optimizing its synthetic routes or expanding its application portfolio in alignment with sustainability goals.